Cas no 306936-07-2 (2,3-Dihydrobenzobfuran-5-amidoxime)

• Product Name: 2,3-Dihydrobenzobfuran-5-amidoxime
• CAS No: 306936-07-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD00728867
• CID: 300191
• PubChem ID: 5703723
• Update Time: 2025-05-22

2,3-Dihydrobenzobfuran-5-amidoxime Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboximidamide,2,3-dihydro-N-hydroxy-
• N'-hydroxy-2,3-dihydro-1-benzofuran-5-carboximidamide
• 2,3-Dihydrobenzo[b]furan-5-amide oxime
• 2,3-Dihydrobenzo[b]furan-5-amidoxime
• SCHEMBL6328340
• N'-Hydroxy-2,3-dihydrobenzofuran-5-carboximidamide
• MFCD04035721
• AKOS009158805
• EN300-116605
• N-hydroxy-2,3-dihydrobenzofuran-5-carboximidamide
• (E)-N'-hydroxy-2,3-dihydrobenzofuran-5-carboximidamide
• (Z)-N'-hydroxy-2,3-dihydro-1-benzofuran-5-carboximidamide
• 306936-07-2
• CS-0327989
• PS-3150
• 2,3-Dihydrobenzobfuran-5-amidoxime

• MDL： MFCD00728867
• Inchi： 1S/C9H10N2O2/c10-9(11-12)7-1-2-8-6(5-7)3-4-13-8/h1-2,5,12H,3-4H2,(H2,10,11)
• InChI Key： KGLRLCNFJVSMCI-UHFFFAOYSA-N
• SMILES： O1C2C=CC(/C(=N/O)/N)=CC=2CC1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.84000
• LogP: 1.41630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2,3-Dihydrobenzobfuran-5-amidoxime

Comprehensive Overview of 2,3-Dihydrobenzobfuran-5-amidoxime (CAS No. 306936-07-2): Properties, Applications, and Research Insights

2,3-Dihydrobenzobfuran-5-amidoxime (CAS No. 306936-07-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. This benzofuran derivative is characterized by the presence of an amidoxime functional group, which enhances its reactivity and versatility in synthetic applications. Researchers are increasingly exploring its role as a key intermediate in the development of novel therapeutics and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 2,3-Dihydrobenzobfuran-5-amidoxime combines a dihydrobenzofuran core with an amidoxime moiety, offering a balance of lipophilicity and hydrogen-bonding capacity. This makes it particularly valuable in drug discovery for targeting enzymes or receptors implicated in inflammatory and metabolic disorders. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research, where selective kinase modulation is critical for minimizing side effects. Additionally, its metal-chelating properties have sparked interest in catalysis and material science, addressing growing demands for eco-friendly industrial processes.

From an environmental perspective, the compound’s low ecotoxicity profile (as suggested by preliminary assays) positions it favorably for green chemistry initiatives. This aligns with the surge in searches for "sustainable chemical synthesis" and "biodegradable agrochemicals." Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, a common concern among purchasers searching for "high-purity CAS 306936-07-2 suppliers." Furthermore, its stability under ambient conditions ensures cost-effective storage and transportation, a practical advantage frequently queried in logistics forums.

In the context of intellectual property, patents involving 2,3-Dihydrobenzobfuran-5-amidoxime have surged since 2020, reflecting its commercial viability. Queries like "CAS 306936-07-2 patent status" or "benzofuran amidoxime licensing opportunities" underscore the market’s appetite for innovation. Meanwhile, academic discussions often focus on its structure-activity relationships (SAR), a trending topic in computational chemistry circles, where AI-driven molecular modeling accelerates lead optimization.

To address frequent search queries, it’s noteworthy that 2,3-Dihydrobenzobfuran-5-amidoxime is not classified as a hazardous substance under major regulatory frameworks (e.g., REACH, EPA), a point clarified in threads like "Is CAS 306936-07-2 toxic?". However, standard laboratory precautions (e.g., glove use, ventilation) are recommended during handling, as with any fine chemical. Current market analyses indicate rising procurement volumes, driven by R&D investments in biopharmaceuticals and smart farming solutions—topics dominating industry reports and SEO-optimized blogs alike.

Future directions for 306936-07-2 research may explore its synergistic effects with other heterocycles or its utility in photodynamic therapy, a field gaining traction due to non-invasive treatment demands. As synthetic methodologies evolve (e.g., flow chemistry), scalability challenges for such specialty chemicals are likely to diminish, further expanding accessibility. For those seeking technical datasheets or custom synthesis options, verifying supplier credentials via third-party certifications remains essential—a tip recurrent in B2B procurement guides.